
Essential Safety and Operational Guide for
Handling 4-Propylpyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Propylpyridine

Cat. No.: B073792 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of 4-
Propylpyridine is paramount. This guide provides immediate, essential safety protocols,

operational procedures, and disposal plans to ensure laboratory safety and minimize risk.

Physicochemical and Hazard Data
A summary of key quantitative data for 4-Propylpyridine is presented below for easy

reference.
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Property Value Reference

Molecular Formula C8H11N [1][2]

Molar Mass 121.18 g/mol [1][3]

Appearance Colorless to pale yellow liquid [1]

Odor Pyridine-like [1]

Boiling Point 188 - 190 °C [1]

Melting Point Approximately -50 °C [1]

Flash Point 65 °C (closed cup) [1]

Density Approximately 0.92 g/cm³ [1]

Solubility in Water Slightly soluble [1]

Hazard Statements H315: Causes skin irritation [3][4]

H318: Causes serious eye

damage
[3][4]

H335: May cause respiratory

irritation
[3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-Propylpyridine to

prevent exposure.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[4] A face shield should be used in situations with a

high risk of splashing.

Skin Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[5] Wear

impervious, flame-retardant clothing and a lab coat to prevent skin contact.[4][5]

Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[5][6] If exposure limits are exceeded or irritation is
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experienced, a full-face respirator with appropriate cartridges should be used.[4]

Operational Plan and Handling Procedures
Adherence to the following step-by-step procedures is critical for the safe handling of 4-
Propylpyridine.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a chemical fume hood is operational.

Confirm that an emergency eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting.

Put on all required personal protective equipment.[5]

Handling:

Conduct all manipulations of 4-Propylpyridine inside a certified chemical fume hood to

minimize inhalation exposure.[5]

Use non-sparking tools and explosion-proof equipment to prevent ignition.[4][6]

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Avoid contact with skin and eyes.[4] In case of accidental contact, immediately follow the

first-aid measures outlined below.

Keep the container tightly closed when not in use.[2][4]

Storage:

Store 4-Propylpyridine in a cool, dry, and well-ventilated area.[4][5]

Keep containers tightly closed and store them away from heat, sparks, open flames, and

other sources of ignition.[5][6]
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Store separately from incompatible materials such as strong acids and oxidizing agents.[6]

Emergency and First-Aid Measures
In the event of an exposure or spill, immediate action is crucial.

Inhalation: If inhaled, move the person to fresh air.[4] If breathing is difficult, provide oxygen.

Seek immediate medical attention.[4]

Skin Contact: If skin contact occurs, immediately remove contaminated clothing and wash

the affected area with plenty of soap and water.[4][5] Seek medical attention if irritation

persists.[4]

Eye Contact: In case of eye contact, immediately rinse with water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[4][5] Remove contact lenses if present and

easy to do so.[4] Seek immediate medical attention.[4]

Ingestion: If swallowed, do NOT induce vomiting. Rinse the mouth with water and seek

immediate medical attention.[6]

Spills: In case of a spill, evacuate the area. Use an inert absorbent material like sand or

vermiculite to contain the spill.[5] Collect the absorbed material into a sealed container for

proper disposal.[5]

Disposal Plan
Proper disposal of 4-Propylpyridine and its contaminated waste is essential to protect the

environment.

Waste Collection: Collect all waste containing 4-Propylpyridine in a clearly labeled, sealed,

and appropriate container.[4]

Disposal Regulations: Dispose of the chemical waste in accordance with all applicable

federal, state, and local environmental regulations.[4][5] Do not pour it down the drain.[5]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

the removal and disposal of the chemical waste.[5]
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Handling Workflow for 4-Propylpyridine
Caption: A workflow diagram outlining the key steps for safely handling 4-Propylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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